Cas no 929418-48-4 (N-methyl-2-(trifluoromethyl)quinazolin-4-amine)

• Product Name: N-methyl-2-(trifluoromethyl)quinazolin-4-amine
• CAS No: 929418-48-4
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• MDL: MFCD08762128
• CID: 4665793
• Update Time: 2025-06-14

N-methyl-2-(trifluoromethyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(trifluoromethyl)-4-quinazolinamine
• 4-Quinazolinamine, N-methyl-2-(trifluoromethyl)-
• N-methyl-2-(trifluoromethyl)quinazolin-4-amine

• MDL： MFCD08762128
• Inchi： 1S/C10H8F3N3/c1-14-8-6-4-2-3-5-7(6)15-9(16-8)10(11,12)13/h2-5H,1H3,(H,14,15,16)
• InChI Key： IPHDZBOXSCMXAC-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(NC)N=C1C(F)(F)F

N-methyl-2-(trifluoromethyl)quinazolin-4-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-methyl-2-(trifluoromethyl)quinazolin-4-amine

Comprehensive Overview of N-methyl-2-(trifluoromethyl)quinazolin-4-amine (CAS No. 929418-48-4): Properties, Applications, and Research Insights

N-methyl-2-(trifluoromethyl)quinazolin-4-amine (CAS No. 929418-48-4) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by a trifluoromethyl group and a methylamine substitution, contributes to its enhanced bioactivity and metabolic stability. Researchers are increasingly exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and oncological pathways.

In the context of drug development, N-methyl-2-(trifluoromethyl)quinazolin-4-amine is often discussed alongside small-molecule therapeutics and structure-activity relationship (SAR) studies. Its trifluoromethyl group is particularly noteworthy, as this moiety is frequently leveraged to improve compound lipophilicity and binding affinity—a hot topic in medicinal chemistry optimization. Recent publications highlight its role in modulating protein-protein interactions, a frontier in precision medicine.

The synthesis of CAS No. 929418-48-4 typically involves multi-step organic reactions, including cyclocondensation and selective methylation. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are critical for quality control, reflecting the growing demand for high-purity intermediates in API manufacturing. Industry professionals frequently search for scale-up protocols or alternative synthetic routes to improve yield—a trend mirrored in patent literature over the past five years.

Beyond pharmaceuticals, this compound has shown promise in material science applications. Its electron-deficient quinazoline core makes it a candidate for organic electronic materials, particularly in OLED and photovoltaic research. This dual applicability addresses the rising interest in multifunctional molecular scaffolds—a frequently searched term in cross-disciplinary research databases.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of N-methyl-2-(trifluoromethyl)quinazolin-4-amine remain an active area of investigation. With increasing regulatory focus on green chemistry, researchers are evaluating biodegradation pathways and eco-friendly purification methods—topics that consistently rank high in academic search queries. Computational modeling of its metabolic stability using in silico tools has also gained traction, reflecting the industry's shift toward AI-assisted drug design.

From a commercial perspective, suppliers often highlight CAS No. 929418-48-4 as a building block for heterocyclic chemistry. The compound's structure-property relationship makes it valuable for library synthesis in high-throughput screening. Market analyses indicate growing demand for such tailored intermediates, especially in regions with robust contract research organization (CRO) ecosystems.

Emerging applications in bioconjugation chemistry further expand the utility of this compound. Its amine functionality allows for click chemistry modifications, a technique widely searched in proteomics and diagnostic probe development. Recent studies demonstrate its potential in creating fluorescent tags or targeted drug delivery systems, areas experiencing exponential growth in publication volume.

For researchers handling N-methyl-2-(trifluoromethyl)quinazolin-4-amine, proper storage conditions (typically under inert atmosphere) and handling precautions are frequently queried topics. While not classified as hazardous, best practices recommend glove box techniques for sensitive reactions—a detail often emphasized in process chemistry forums and safety guidelines.

The compound's intellectual property landscape reveals strategic patents covering its crystal polymorphs and formulation techniques, addressing industry needs for patent lifecycle management. This aligns with search trends showing increased interest in generic drug development strategies and formulation optimization post-2020.

In summary, CAS No. 929418-48-4 represents a versatile chemical entity bridging multiple scientific domains. Its ongoing exploration reflects broader trends in rational molecular design and translational research, making it a compelling subject for both industrial and academic investigations. Future research directions may focus on its polypharmacology potential or nanocarrier integration—topics poised to dominate specialty chemical literature in coming years.